Cas no 2143568-06-1 (2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid)

2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid is a specialized N-protected amino acid derivative featuring a benzyloxycarbonyl (Cbz) group and a bulky 2,2-dimethylpropyl (neopentyl) substituent on the nitrogen atom. This compound is valuable in peptide synthesis and organic transformations, where the Cbz group serves as a versatile protecting group for amines, removable under mild hydrogenolysis conditions. The sterically hindered neopentyl moiety enhances stability against nucleophilic attack, making it suitable for selective modifications. Its carboxylic acid functionality allows for further derivatization or conjugation. This reagent is particularly useful in constructing complex molecular architectures with controlled stereochemistry and functional group compatibility.
2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid structure
2143568-06-1 structure
Product Name:2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
CAS No:2143568-06-1
MF:C15H21NO4
MW:279.33154463768
CID:5772176
PubChem ID:53931332
Update Time:2025-06-09

2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL7770308
    • 2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
    • EN300-7277966
    • 2143568-06-1
    • 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
    • Inchi: 1S/C15H21NO4/c1-15(2,3)11-16(9-13(17)18)14(19)20-10-12-7-5-4-6-8-12/h4-8H,9-11H2,1-3H3,(H,17,18)
    • InChI Key: IRHWDLPXVZEISD-UHFFFAOYSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N(CC(=O)O)CC(C)(C)C)=O

Computed Properties

  • Exact Mass: 279.14705815g/mol
  • Monoisotopic Mass: 279.14705815g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66.8Ų

2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7277966-0.05g
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
2143568-06-1 95.0%
0.05g
$575.0 2025-03-11
Enamine
EN300-7277966-0.1g
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
2143568-06-1 95.0%
0.1g
$603.0 2025-03-11
Enamine
EN300-7277966-0.25g
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
2143568-06-1 95.0%
0.25g
$630.0 2025-03-11
Enamine
EN300-7277966-0.5g
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
2143568-06-1 95.0%
0.5g
$658.0 2025-03-11
Enamine
EN300-7277966-1.0g
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
2143568-06-1 95.0%
1.0g
$685.0 2025-03-11
Enamine
EN300-7277966-2.5g
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
2143568-06-1 95.0%
2.5g
$1343.0 2025-03-11
Enamine
EN300-7277966-5.0g
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
2143568-06-1 95.0%
5.0g
$1987.0 2025-03-11
Enamine
EN300-7277966-10.0g
2-{[(benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid
2143568-06-1 95.0%
10.0g
$2946.0 2025-03-11

Additional information on 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid

2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid (CAS No. 2143568-06-1): A Comprehensive Overview

2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid, also known by its CAS number 2143568-06-1, is a versatile compound with significant applications in the fields of chemical synthesis, pharmaceutical research, and medicinal chemistry. This article provides an in-depth exploration of its chemical structure, synthesis methods, biological activities, and potential therapeutic applications.

The chemical structure of 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid is characterized by a central amino acid backbone with a benzyloxycarbonyl (Cbz) protecting group and a tert-butyl (tBu) substituent. The presence of these functional groups imparts unique properties to the molecule, making it a valuable intermediate in the synthesis of various bioactive compounds. The Cbz group is particularly useful for protecting the amino functionality during synthetic manipulations, while the tBu group provides steric hindrance and stability.

Recent advancements in synthetic chemistry have led to the development of efficient and scalable methods for the synthesis of 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid. One notable approach involves the reaction of tert-butylamine with benzyl chloroformate followed by nucleophilic substitution with glycine. This method offers high yields and excellent purity, making it suitable for both laboratory-scale and industrial applications.

In the context of pharmaceutical research, 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid has shown promise as a building block for the development of novel drugs. Its ability to form stable amide bonds and its compatibility with various functional groups make it an attractive candidate for drug design. For instance, studies have demonstrated its potential in the synthesis of peptidomimetics, which are designed to mimic the biological activity of peptides while offering improved pharmacokinetic properties.

Biological evaluations have revealed that derivatives of 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid exhibit potent inhibitory effects on specific enzymes involved in disease pathways. One such derivative has been shown to inhibit the activity of proteases associated with neurodegenerative disorders, suggesting its potential as a therapeutic agent. Additionally, preliminary studies have indicated that these compounds may possess anti-inflammatory properties, further expanding their therapeutic applications.

The safety profile of 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid is an important consideration for its use in pharmaceutical development. Preclinical studies have demonstrated that it exhibits low toxicity and good biocompatibility when administered at therapeutic doses. These findings support its potential for further clinical evaluation and eventual use in human patients.

In conclusion, 2-{[(Benzyloxy)carbonyl](2,2-dimethylpropyl)amino}acetic acid (CAS No. 2143568-06-1) is a multifunctional compound with significant potential in chemical synthesis and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for the development of novel therapeutics. Ongoing research continues to uncover new applications and optimize synthetic methods, further solidifying its importance in the field.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd